Isodonal
Isodonal
Brand Name:
Vulcanchem
CAS No.:
16964-56-0
VCID:
VC0092862
InChI:
InChI=1S/C22H28O7/c1-11-13-7-14(25)17-21(8-13,18(11)26)19(27)28-10-22(17)15(9-23)20(3,4)6-5-16(22)29-12(2)24/h9,13-17,25H,1,5-8,10H2,2-4H3/t13-,14+,15-,16+,17-,21+,22+/m1/s1
SMILES:
CC(=O)OC1CCC(C(C12COC(=O)C34C2C(CC(C3)C(=C)C4=O)O)C=O)(C)C
Molecular Formula:
C20H28O6
Molecular Weight:
364.435
Isodonal
CAS No.: 16964-56-0
Cat. No.: VC0092862
Molecular Formula: C20H28O6
Molecular Weight: 364.435
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16964-56-0 |
|---|---|
| Molecular Formula | C20H28O6 |
| Molecular Weight | 364.435 |
| IUPAC Name | [(1S,1'S,3'R,5S,6S,7S,9S)-3'-formyl-7-hydroxy-4',4'-dimethyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,2'-cyclohexane]-1'-yl] acetate |
| Standard InChI | InChI=1S/C22H28O7/c1-11-13-7-14(25)17-21(8-13,18(11)26)19(27)28-10-22(17)15(9-23)20(3,4)6-5-16(22)29-12(2)24/h9,13-17,25H,1,5-8,10H2,2-4H3/t13-,14+,15-,16+,17-,21+,22+/m1/s1 |
| SMILES | CC(=O)OC1CCC(C(C12COC(=O)C34C2C(CC(C3)C(=C)C4=O)O)C=O)(C)C |
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